Cas no 10013-09-9 (3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl-
• CAS No: 10013-09-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 97628
• PubChem ID: 12247705
• Update Time: 2025-04-18

3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-4-(hydroxymethyl)-1,5-dimethyl-2-phenyl-
• 4-(hydroxymethyl)-1,5-dimethyl-2-phenylpyrazol-3-one
• SCHEMBL2966930
• DTXSID00482266
• 10013-09-9
• 4-(Hydroxymethyl)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one

• Inchi： 1S/C12H14N2O2/c1-9-11(8-15)12(16)14(13(9)2)10-6-4-3-5-7-10/h3-7,15H,8H2,1-2H3
• InChI Key： TXBZBZWNYXZIDQ-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78
• LogP: 0.97670